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Compound of Interest

Compound Name: Myristoleyl arachidate

Cat. No.: B15600985

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides a comprehensive overview of the
recommended disposal procedures for Myristoleyl arachidate, a saturated wax ester. While
specific institutional and local regulations must always be followed, this document outlines
essential safety and logistical information based on the compound's known properties.

Myristoleyl arachidate, also known as tetradecyl icosanoate, is a long-chain saturated fatty
acid ester.[1][2] While it is not classified as a hazardous substance, proper disposal protocols
are necessary to maintain a safe laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for Myristoleyl arachidate, providing a
quick reference for its physical and chemical properties.
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Property Value Source
CAS Number 22413-04-3 [11[2]
Molecular Formula C34Hes02 [1][2]
Molecular Weight 508.9 g/mol [1112][3]
Purity >95-99% (typical) [2][3]
Storage Temperature Room temperature or -20°C [2][3]

Experimental Protocols: Disposal Procedures

While a specific Safety Data Sheet (SDS) for Myristoleyl arachidate is not readily available in
public databases, a safe disposal protocol can be established based on general best practices
for non-hazardous chemical waste. It is crucial to consult with your institution's Environmental
Health and Safety (EHS) office for specific guidance and to ensure compliance with local, state,

and federal regulations.

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure you
are wearing the appropriate PPE:

o Safety glasses or goggles
o Standard laboratory coat
 Nitrile gloves

Step-by-Step Disposal Guide:
» Waste Collection:

o Collect waste Myristoleyl arachidate in a designated, properly labeled, and sealed
container.

o The container should be made of a material compatible with the compound. A high-density
polyethylene (HDPE) or glass container is suitable.
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o The label should clearly state "Waste Myristoleyl Arachidate" and include the CAS
number (22413-04-3).

o Waste Segregation:

o Do not mix Myristoleyl arachidate waste with other chemical waste streams unless
explicitly permitted by your EHS office.

o Keep it separate from hazardous waste, such as solvents, reactive chemicals, and heavy
metals.

o Storage of Waste:

o Store the sealed waste container in a designated waste accumulation area within the
laboratory.

o This area should be well-ventilated and away from heat sources or incompatible materials.
e Disposal Request:

o When the waste container is full or ready for disposal, submit a chemical waste pickup
request to your institution's EHS office.

o Follow their specific procedures for scheduling and documenting the waste transfer.
o Contaminated Materials:

o Any materials, such as weighing paper, pipette tips, or gloves, that are lightly
contaminated with Myristoleyl arachidate should be disposed of in the appropriate solid
waste stream as directed by your EHS office. For significant contamination, these
materials should be collected in the same waste container as the chemical itself.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Myristoleyl
arachidate.
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Myristoleyl Arachidate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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